Methyl stearate
Methyl stearate
Methyl stearate appears as white crystals or chunky solid. (NTP, 1992)
Methyl stearate is a fatty acid methyl ester and an octadecanoate ester. It has a role as a metabolite.
Methyl stearate is a natural product found in Humulus lupulus, Ostrinia nubilalis, and other organisms with data available.
Methyl stearate is a fatty acid methyl ester and an octadecanoate ester. It has a role as a metabolite.
Methyl stearate is a natural product found in Humulus lupulus, Ostrinia nubilalis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
112-61-8
VCID:
VC21085641
InChI:
InChI=1S/C19H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-18H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OC
Molecular Formula:
C19H38O2
Molecular Weight:
298.5 g/mol
Methyl stearate
CAS No.: 112-61-8
Cat. No.: VC21085641
Molecular Formula: C19H38O2
Molecular Weight: 298.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl stearate appears as white crystals or chunky solid. (NTP, 1992) Methyl stearate is a fatty acid methyl ester and an octadecanoate ester. It has a role as a metabolite. Methyl stearate is a natural product found in Humulus lupulus, Ostrinia nubilalis, and other organisms with data available. |
|---|---|
| CAS No. | 112-61-8 |
| Molecular Formula | C19H38O2 |
| Molecular Weight | 298.5 g/mol |
| IUPAC Name | methyl octadecanoate |
| Standard InChI | InChI=1S/C19H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-18H2,1-2H3 |
| Standard InChI Key | HPEUJPJOZXNMSJ-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)OC |
| Appearance | Unit:1 gramSolvent:nonePurity:99%Physical solid |
| Boiling Point | 828 to 829 °F at 747 mmHg (NTP, 1992) 443 °C Boiling point: 215 °C @ 15 mm Hg 181.00 to 182.00 °C. @ 4.00 mm Hg |
| Colorform | White crystals Semisolid |
| Flash Point | 307 °F (NTP, 1992) 307 °F (153 °C) |
| Melting Point | 100 °F (NTP, 1992) 39.1 °C |
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